Cas no 1824271-70-6 (2-Chloro-1-(2-isopropylphenyl)ethanone)

• Product Name: 2-Chloro-1-(2-isopropylphenyl)ethanone
• CAS No: 1824271-70-6
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5819291
• PubChem ID: 130136652
• Update Time: 2025-05-25

2-Chloro-1-(2-isopropylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[2-(propan-2-yl)phenyl]ethan-1-one
• 2-Chloro-1-(2-isopropylphenyl)ethanone
• 1824271-70-6
• EN300-1965467

• Inchi： 1S/C11H13ClO/c1-8(2)9-5-3-4-6-10(9)11(13)7-12/h3-6,8H,7H2,1-2H3
• InChI Key： YPGMFQZFRLKQPM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2-isopropylphenyl)ethanone

2-Chloro-1-(2-isopropylphenyl)ethanone: A Comprehensive Overview

2-Chloro-1-(2-isopropylphenyl)ethanone, also known by its CAS number 1824271-70-6, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry. This compound, characterized by its chloro-substituted ketone group and isopropylphenyl moiety, exhibits a range of interesting properties that make it valuable in both academic research and industrial applications.

The molecular structure of 2-Chloro-1-(2-isopropylphenyl)ethanone consists of a chlorine atom attached to the second carbon of a ketone group, with the first carbon connected to a substituted phenyl ring. The phenyl ring is further substituted with an isopropyl group at the para position, which introduces steric hindrance and influences the compound's reactivity. This structural arrangement not only contributes to its stability but also opens up possibilities for various chemical transformations.

Recent studies have highlighted the potential of 2-Chloro-1-(2-isopropylphenyl)ethanone in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anticancer properties. The presence of the chlorine atom and the isopropylphenyl group allows for selective reactivity, making it an ideal candidate for designing drugs with specific pharmacokinetic profiles.

In addition to its medicinal applications, 2-Chloro-1-(2-isopropylphenyl)ethanone has found utility in the synthesis of advanced materials. Its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The compound's role in these applications underscores its importance as a building block in modern material science.

The synthesis of 2-Chloro-1-(2-isopropylphenyl)ethanone typically involves a multi-step process, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. These improvements are particularly significant given the growing demand for this compound in both research and industry.

From an environmental perspective, understanding the degradation pathways of 2-Chloro-1-(2-isopropylphenyl)ethanone is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as UV light exposure or microbial activity, the compound undergoes photochemical and biodegradation processes. These findings are essential for developing sustainable practices that minimize environmental risks associated with its use.

In conclusion, 2-Chloro-1-(2-isopropylphenyl)ethanone (CAS No: 1824271-70-6) is a compound with multifaceted applications across various domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in contemporary chemical research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to scientific progress.